Cas no 953948-28-2 (4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide)

• Product Name: 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide
• CAS No: 953948-28-2
• MF: C₂₃H₂₈N₂O₃
• MW: 380.480026245117
• CID: 6293711
• PubChem ID: 16894816
• Update Time: 2025-10-16

4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide
• 4-(tert-butyl)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzamide
• AKOS024491164
• 953948-28-2
• F5027-0174
• VU0630329-1
• 4-tert-butyl-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzamide

• Inchi： 1S/C23H28N2O3/c1-23(2,3)19-11-9-18(10-12-19)22(27)24-15-21(26)25-13-14-28-20(16-25)17-7-5-4-6-8-17/h4-12,20H,13-16H2,1-3H3,(H,24,27)
• InChI Key： GTNFONDNCGYYIN-UHFFFAOYSA-N
• SMILES： O1CCN(C(CNC(C2C=CC(=CC=2)C(C)(C)C)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 380.20999276g/mol
• Monoisotopic Mass: 380.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide

Recent Advances in the Study of 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide (CAS: 953948-28-2)

In recent years, the compound 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide (CAS: 953948-28-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine and benzamide structural motifs, has shown promising potential as a bioactive agent. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications in various disease models.

A recent study published in the Journal of Medicinal Chemistry investigated the binding affinity of 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide to specific protein targets involved in inflammatory pathways. The researchers employed molecular docking simulations and surface plasmon resonance (SPR) assays to demonstrate that the compound exhibits high selectivity for the p38 MAP kinase, a key regulator of inflammatory responses. These findings suggest its potential as a novel anti-inflammatory agent.

Further research has explored the synthetic routes for 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide, aiming to improve yield and scalability. A team from the University of Cambridge reported a streamlined synthesis protocol that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is critical for facilitating large-scale production and subsequent preclinical studies.

In addition to its anti-inflammatory properties, recent in vitro studies have highlighted the compound's potential in oncology. A 2023 study in Cancer Research revealed that 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide inhibits the proliferation of certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These results underscore its dual functionality and broaden its therapeutic scope.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide. Current efforts are focused on enhancing its bioavailability and reducing off-target effects through structural modifications. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-tert-butyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzamide (CAS: 953948-28-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, paving the way for its development as a next-generation pharmaceutical agent.